Cas no 2680537-73-7 (4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide)

• Product Name: 4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide
• CAS No: 2680537-73-7
• MF: C₁₆H₁₉ClN₂O₂S
• MW: 338.852261781693
• MDL: MFCD34183592
• CID: 5652438
• PubChem ID: 165913594
• Update Time: 2025-10-22

4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-28268172
• 4-amino-4'-chloro-N,N-diethyl-[1,1'-biphenyl]-2-sulfonamide
• 2680537-73-7
• 4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide

• MDL： MFCD34183592
• Inchi： 1S/C16H19ClN2O2S/c1-3-19(4-2)22(20,21)16-11-14(18)9-10-15(16)12-5-7-13(17)8-6-12/h5-11H,3-4,18H2,1-2H3
• InChI Key： NHZJWQINPUTUBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1S(N(CC)CC)(=O)=O)N

Computed Properties

• Exact Mass: 338.0855767g/mol
• Monoisotopic Mass: 338.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide

Comprehensive Overview of 4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide (CAS No. 2680537-73-7)

4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide (CAS No. 2680537-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the biphenyl sulfonamide class, characterized by a sulfonamide group attached to a biphenyl backbone, with additional functional groups including an amino and a chloro substituent. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The compound’s CAS number 2680537-73-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Researchers often search for "4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide uses" or "biphenyl sulfonamide derivatives" to uncover its potential in drug discovery, particularly in targeting specific enzymes or receptors. Its diethylamino and chloro groups contribute to its physicochemical properties, such as solubility and bioavailability, which are critical for pharmaceutical applications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. For instance, queries like "how to synthesize 4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide" reflect the growing interest in its synthetic pathways. The compound’s structure allows for modifications, enabling researchers to optimize its activity for specific biological targets. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where tailored molecular designs are paramount.

Another area of interest is the compound’s potential role in material science. Searches for "biphenyl sulfonamide applications in polymers" highlight its utility in developing high-performance materials. The aromatic biphenyl core and sulfonamide linkage provide thermal stability and mechanical strength, making it a candidate for advanced coatings or adhesives. This dual applicability in pharmaceuticals and materials underscores its multidisciplinary significance.

From a regulatory perspective, the compound’s CAS No. 2680537-73-7 ensures traceability in global chemical databases. Researchers and manufacturers prioritize compliance with international standards, often searching for "4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide safety data" or "regulatory status of biphenyl sulfonamides." Proper handling and storage guidelines are essential to maintain its integrity and ensure safe usage in laboratory settings.

In conclusion, 4-amino-4'-chloro-N,N-diethyl-1,1'-biphenyl-2-sulfonamide (CAS No. 2680537-73-7) represents a promising compound with diverse applications in drug development and material engineering. Its structural complexity and functional groups offer ample opportunities for innovation, addressing contemporary challenges in science and technology. As research progresses, this compound is poised to play a pivotal role in advancing both healthcare and industrial solutions.